Cas no 2158154-89-1 (3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid
• CAS No: 2158154-89-1
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6240229
• PubChem ID: 165801276
• Update Time: 2025-05-19

3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-3-ethylhexanoic acid
• 2158154-89-1
• EN300-1285842

• Inchi： 1S/C16H23NO4/c1-3-10-16(4-2,11-14(18)19)17-15(20)21-12-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： MGSRREOCNXGKMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CC(=O)O)(CC)CCC)=O

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid

Recent Advances in the Study of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid (CAS: 2158154-89-1)

The compound 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid (CAS: 2158154-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the role of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid as a building block in the synthesis of more complex bioactive molecules. Its benzyloxycarbonyl (Cbz) protecting group and ethylhexanoic acid moiety make it a versatile intermediate in peptide synthesis and medicinal chemistry. Recent publications have highlighted its use in the development of novel protease inhibitors, which are critical in the treatment of diseases such as HIV and hepatitis C.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid in targeting specific enzymes involved in inflammatory pathways. The study utilized advanced computational modeling and in vitro assays to identify the most potent analogs, paving the way for future clinical trials. These findings underscore the compound's potential as a lead candidate for anti-inflammatory drugs.

Another significant development is the optimization of the synthetic route for 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid. A recent paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate larger-scale studies and eventual commercialization of the compound.

Pharmacokinetic studies have also been a focus of recent research. Investigations into the absorption, distribution, metabolism, and excretion (ADME) properties of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid have provided valuable insights into its bioavailability and safety profile. These studies are crucial for determining the compound's suitability for further development as a therapeutic agent.

Looking ahead, the potential applications of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid extend beyond its current uses. Ongoing research is exploring its role in targeted drug delivery systems, where its chemical properties could be leveraged to enhance the specificity and efficacy of therapeutic agents. Additionally, its utility in the synthesis of chiral compounds is being investigated, which could have implications for the development of enantioselective drugs.

In conclusion, the recent advancements in the study of 3-{(benzyloxy)carbonylamino}-3-ethylhexanoic acid (CAS: 2158154-89-1) highlight its growing importance in chemical biology and pharmaceutical research. Its versatile applications, coupled with ongoing improvements in synthesis and understanding of its pharmacological properties, position it as a compound of significant interest for future drug development efforts. Researchers and industry professionals are encouraged to stay abreast of further developments in this promising area.